Cas no 107023-66-5 (N-Cyanomethyl-N-methyl-4-nitroaniline)

• Product Name: N-Cyanomethyl-N-methyl-4-nitroaniline
• CAS No: 107023-66-5
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD00191337
• CID: 98503
• PubChem ID: 87566361
• Update Time: 2025-06-12

N-Cyanomethyl-N-methyl-4-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-(Methyl(4-nitrophenyl)amino)acetonitrile
• N-Cyanomethyl-N-methyl-4-nitroaniline
• Acetonitrile,2-[methyl(4-nitrophenyl)amino]-
• <i>N<
• 2-(N-methyl-4-nitroanilino)acetonitrile
• i>-Cyanomethyl-<i>N<
• i>-methyl-4-nitroaniline
• NPAN
• cyanomethylmethylnitroaniline
• [methyl(4-nitrophenyl)amino]acetonitrile
• N-(4-Nitrophenyl)-N-MethylaMinoacetonitrile
• DTXSID40601030
• BS-44099
• SCHEMBL9509374
• [methyl(4-nitrophenyl)amino]-acetonitrile
• AKOS015836388
• 107023-66-5
• 2-[methyl(4-nitrophenyl)amino]acetonitrile
• A801557
• CS-0325319
• FT-0642635
• 2-(N-methyl-4-nitro-anilino)acetonitrile;2-(Methyl(4-nitrophenyl)amino)acetonitrile
• CALCIUMZIRCONATE
• T70056
• MFCD00191337
• DJOYTAUERRJRAT-UHFFFAOYSA-N
• DB-040722

• MDL： MFCD00191337
• Inchi： 1S/C9H9N3O2/c1-11(7-6-10)8-2-4-9(5-3-8)12(13)14/h2-5H,7H2,1H3
• InChI Key： DJOYTAUERRJRAT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)N(C)CC#N)=O

Computed Properties

• Exact Mass: 191.06900
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 112.5-113.4 ºC
• PSA: 72.85000
• LogP: 2.07778

N-Cyanomethyl-N-methyl-4-nitroaniline Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2811
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-Cyanomethyl-N-methyl-4-nitroaniline

Professional Introduction to Compound with CAS No. 107023-66-5 and Product Name: N-Cyanomethyl-N-methyl-4-nitroaniline

N-Cyanomethyl-N-methyl-4-nitroaniline is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. With a CAS number of 107023-66-5, this compound represents a critical intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, characterized by a cyano group, a methyl group, and a nitro substituent on an aniline backbone, make it a versatile building block for medicinal chemistry applications.

The compound's molecular structure, consisting of a benzene ring substituted with a nitro group at the para position relative to an amine group, and a cyano methyl group attached to the amine nitrogen, imparts distinct reactivity. This reactivity is leveraged in the development of novel therapeutic agents, particularly in the realm of anticancer and anti-inflammatory drugs. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its utility in further functionalization, allowing for the creation of more complex molecules with tailored biological activities.

In recent years, there has been a surge in research focusing on derivatives of aniline and its substituted analogs due to their potential in drug discovery. Specifically, N-Cyanomethyl-N-methyl-4-nitroaniline has been explored as a precursor in synthesizing small-molecule inhibitors targeting specific enzymatic pathways involved in disease progression. For instance, studies have highlighted its role in developing kinase inhibitors, which are pivotal in treating various forms of cancer. The compound's ability to undergo nucleophilic substitution reactions makes it particularly valuable for constructing heterocyclic compounds that exhibit potent biological effects.

Advances in synthetic methodologies have further expanded the applications of N-Cyanomethyl-N-methyl-4-nitroaniline. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient introduction of diverse functional groups onto its structure. These modifications have led to the discovery of new compounds with enhanced pharmacokinetic properties and improved therapeutic efficacy. Additionally, computational chemistry approaches have been employed to predict the binding affinities of N-Cyanomethyl-N-methyl-4-nitroaniline derivatives to biological targets, streamlining the drug discovery process.

The pharmaceutical industry has also recognized the potential of this compound in developing next-generation antibiotics. The structural motif present in N-Cyanomethyl-N-methyl-4-nitroaniline allows for the creation of molecules that can interfere with bacterial metabolic pathways. Researchers have reported promising results from initial screenings where derivatives of this compound demonstrated significant antibacterial activity against resistant strains. This aligns with global efforts to combat antibiotic resistance by identifying novel antimicrobial agents.

From an industrial perspective, the production and optimization of processes for synthesizing N-Cyanomethyl-N-methyl-4-nitroaniline are critical for ensuring cost-effective and scalable manufacturing. Continuous flow chemistry has emerged as a promising approach for improving yield and purity while reducing environmental impact. Such innovations not only enhance the commercial viability of this compound but also contribute to sustainable practices within the chemical industry.

The role of N-Cyanomethyl-N-methyl-4-nitroaniline extends beyond pharmaceutical applications into materials science. Its aromatic structure and functional groups make it suitable for developing organic semiconductors and liquid crystals used in electronic displays. Researchers are exploring its potential as a precursor for creating novel materials with improved electrical conductivity and thermal stability, which could revolutionize various technological applications.

In conclusion, N-Cyanomethyl-N-methyl-4-nitroaniline (CAS No. 107023-66-5) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural properties and reactivity make it indispensable in drug development, particularly for anticancer and anti-inflammatory agents. The ongoing research into its derivatives continues to uncover new possibilities for therapeutic interventions and advanced materials. As synthetic chemistry progresses and new methodologies emerge, the importance of this compound is expected to grow even further.